Cas no 17288-48-1 (5-METHOXY-1H-PYRROLO[2,3-C]PYRIDINE-2-CARBALDEHYDE)

5-METHOXY-1H-PYRROLO[2,3-C]PYRIDINE-2-CARBALDEHYDE structure
17288-48-1 structure
Product Name:5-METHOXY-1H-PYRROLO[2,3-C]PYRIDINE-2-CARBALDEHYDE
CAS No:17288-48-1
MF:C9H8N2O2
MW:176.172021865845
CID:855066
PubChem ID:17750421
Update Time:2025-04-19

5-METHOXY-1H-PYRROLO[2,3-C]PYRIDINE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 5-METHOXY-1H-PYRROLO[2,3-C]PYRIDINE-2-CARBALDEHYDE
    • 5-methoxy-1H-Pyrrolo[2,3-c]pyridine-2-carboxaldehyde
    • 2-formyl-5-methoxy-3-methoxycarbonyl-1-methylindole
    • 2-Formyl-5-methoxy-6-aza-indol
    • 5-Methoxy-6-azaindole-2-carbaldehyde
    • Methyl 2-formyl-5-methoxy-1-methyl-1H-indole-3-carboxylate
    • 5-Methoxy-1H-pyrrolo[2,3-c]pyridine-2-carbaldehyde ,97%
    • Inchi: 1S/C9H8N2O2/c1-13-9-3-6-2-7(5-12)11-8(6)4-10-9/h2-5,11H,1H3
    • InChI Key: ZFQNWDOJNLGVLV-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC2C=C(C=O)NC=2C=N1

Computed Properties

  • Exact Mass: 176.05900
  • Monoisotopic Mass: 176.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.347
  • Boiling Point: 383.2°C at 760 mmHg
  • Flash Point: 185.6°C
  • Refractive Index: 1.691
  • PSA: 54.98000
  • LogP: 1.38400

5-METHOXY-1H-PYRROLO[2,3-C]PYRIDINE-2-CARBALDEHYDE Security Information

5-METHOXY-1H-PYRROLO[2,3-C]PYRIDINE-2-CARBALDEHYDE Pricemore >>

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